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Initial investigations into the clinical performance of "Cervident" restorations have revealed a

significant lack of contemporary, in-depth technical data. The available literature suggests that

"Cervident" may be an older or less commonly referenced dental restorative material. A 1979

publication briefly mentions a clinical evaluation of Cervident in restoring teeth with cervical

abrasions[1]. Furthermore, "The CONTRIAL Project," a database of clinical trials, identifies

Cervident as a macrofilled composite and notes two prospective, controlled clinical trials

conducted between 1990 and 2015, which were assessed as having a low quality score due to

methodological limitations[2].

Given the sparse and dated information specific to "Cervident," this technical guide will

broaden its scope to address the initial clinical performance of materials commonly used for

cervical restorations, a topic for which more robust data is available. This approach will provide

a comprehensive overview of the clinical challenges and outcomes associated with restoring

cervical lesions, which is the likely intent of the original query.

The primary materials used for these restorations are resin composites and glass ionomer

cements. Their clinical success is typically evaluated based on criteria such as retention,

marginal discoloration, marginal adaptation, and the incidence of secondary caries.
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The clinical performance of cervical restorations is influenced by a variety of factors, including

the type of restorative material, the adhesive system used, and whether the tooth surface is

prepared prior to restoration. The following tables summarize key quantitative data from clinical

studies on the performance of different materials used in cervical restorations.

Performance Metric
Resin Composite
(RC)

Glass Ionomer (GI) Source

Median Survival Time 10.4 ± 0.7 years 11.5 ± 1.1 years [3]

Primary Reason for

Failure

Loss of Retention

(82.2%)

Loss of Retention

(82.2%)
[3]

Secondary Reason for

Failure

Secondary Caries

(17.8%)

Secondary Caries

(17.8%)
[3]

A meta-analysis of 50 clinical studies on cervical restorations with at least an 18-month

observation period provided the following average failure rates after three years:

Failure Type
Average Rate after
3 Years

Range of Variability Source

Retention Loss 10% 0% to 50% [4][5][6]

Marginal Discoloration 24% 0% to 74% [4][5][6]

Experimental Protocols for Clinical Evaluation
The clinical performance of cervical restorations is most commonly evaluated using the

modified United States Public Health Service (USPHS) criteria. These criteria provide a

standardized method for assessing various aspects of a restoration's success over time.

Typical Inclusion Criteria for Clinical Studies:

Patients with good general health.

Presence of at least 20 teeth in occlusion.
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Existence of three or more non-carious cervical lesions deeper than 1 mm, involving both

enamel and dentin of vital, non-mobile teeth[7].

Evaluation Criteria (Modified USPHS): Two trained and calibrated examiners, blinded to the

treatment allocation, typically evaluate the restorations at baseline and subsequent follow-up

appointments. The key parameters assessed include:

Retention: Whether the restoration is completely or partially lost.

Marginal Discoloration: The extent of staining at the restoration margin.

Marginal Adaptation: The presence of a gap or crevice at the restoration margin.

Secondary Caries: The development of new caries adjacent to the restoration.

Wear: The degree of material loss from the restoration surface.

Postoperative Sensitivity: The patient's report of sensitivity following the procedure.

Statistical analysis often involves methods like the Kaplan-Meier survival analysis and

multivariate Cox proportional hazard models to determine the longevity and predictive variables

for failure[3].

Visualizing the Clinical Trial Workflow
The following diagram illustrates a typical workflow for a clinical trial evaluating the

performance of cervical restorations.
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Caption: Workflow of a clinical trial for cervical restorations.
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Signaling Pathways
The request for diagrams of signaling pathways is not applicable to the clinical evaluation of

dental restorative materials. This type of visualization is typically used in molecular and cellular

biology to illustrate biochemical processes, which are not the focus of clinical performance

studies of dental restorations.

Conclusion
While specific data on the initial clinical performance of "Cervident" restorations is limited, a

broader examination of the literature on cervical restorations provides valuable insights for

researchers and dental professionals. The clinical success of these restorations is

multifactorial, with material choice and application technique playing significant roles. Resin

composites and glass ionomers show comparable longevity, with loss of retention being the

primary mode of failure for both[3]. Future research should continue to focus on long-term

clinical trials to better understand the factors that contribute to the success and failure of

cervical restorations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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